![molecular formula C19H22Cl2N4O4 B2647758 2-(2,4-dichlorophenoxy)-N-(2-((6-morpholinopyrimidin-4-yl)oxy)ethyl)propanamide CAS No. 1171500-51-8](/img/structure/B2647758.png)
2-(2,4-dichlorophenoxy)-N-(2-((6-morpholinopyrimidin-4-yl)oxy)ethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2,4-dichlorophenoxy)-N-(2-((6-morpholinopyrimidin-4-yl)oxy)ethyl)propanamide, also known as JP-8-055, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Anticonvulsant Activity
Kamiński et al. (2015) synthesized a library of new hybrid compounds, including molecules similar to 2-(2,4-dichlorophenoxy)-N-(2-((6-morpholinopyrimidin-4-yl)oxy)ethyl)propanamide, as potential anticonvulsant agents. These compounds showed broad-spectrum activity in preclinical seizure models, indicating potential utility in epilepsy treatment (Kamiński et al., 2015).
Src Kinase Inhibition
Boschelli et al. (2001) explored compounds with structures resembling 2-(2,4-dichlorophenoxy)-N-(2-((6-morpholinopyrimidin-4-yl)oxy)ethyl)propanamide as inhibitors of Src kinase activity. These compounds showed promise in inhibiting Src-mediated cell proliferation, suggesting potential applications in cancer treatment (Boschelli et al., 2001).
Antinociceptive Effect
Navarrete-Vázquez et al. (2016) designed and synthesized a compound structurally similar to 2-(2,4-dichlorophenoxy)-N-(2-((6-morpholinopyrimidin-4-yl)oxy)ethyl)propanamide, demonstrating significant affinity for σ1 receptors and an antinociceptive effect. This suggests potential use in pain management (Navarrete-Vázquez et al., 2016).
Neurokinin-1 Receptor Antagonism
Harrison et al. (2001) studied compounds including morpholinyl fragments, like 2-(2,4-dichlorophenoxy)-N-(2-((6-morpholinopyrimidin-4-yl)oxy)ethyl)propanamide, as neurokinin-1 receptor antagonists. These compounds showed potential for treating conditions like emesis and depression (Harrison et al., 2001).
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[2-(6-morpholin-4-ylpyrimidin-4-yl)oxyethyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22Cl2N4O4/c1-13(29-16-3-2-14(20)10-15(16)21)19(26)22-4-7-28-18-11-17(23-12-24-18)25-5-8-27-9-6-25/h2-3,10-13H,4-9H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPNQDFNKTLELHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCCOC1=NC=NC(=C1)N2CCOCC2)OC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22Cl2N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-dichlorophenoxy)-N-(2-((6-morpholinopyrimidin-4-yl)oxy)ethyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.